Lithium, [(1,1-dimethylethyl)diphenylsilyl]-

• CAS No.: 88108-89-8
• Molecular Formula: C16H19LiSi
• Molecular Weight: 246.4 g/mol
• IUPAC Name: lithium;tert-butyl(diphenyl)silanide
• InChI: InChI=1S/C16H19Si.Li/c1-16(2,3)17(14-10-6-4-7-11-14)15-12-8-5-9-13-15;/h4-13H,1-3H3;/q-1;+1
• InChI Key: XXGRKNFNZVUWMY-UHFFFAOYSA-N
• Canonical SMILES: [Li+].CC(C)(C)[Si-](C1=CC=CC=C1)C2=CC=CC=C2

Description

Lithium, [(1,1-dimethylethyl)diphenylsilyl]- is a chemical compound with the molecular formula C16H19LiSi. It is known for its unique properties and applications in various fields, including chemistry, biology, and industry .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Lithium, [(1,1-dimethylethyl)diphenylsilyl]- typically involves the reaction of lithium with [(1,1-dimethylethyl)diphenylsilyl] chloride in the presence of a suitable solvent such as tetrahydrofuran (THF). The reaction is carried out under an inert atmosphere to prevent any unwanted side reactions .

Industrial Production Methods

Industrial production methods for this compound are similar to laboratory synthesis but on a larger scale. The reaction conditions are optimized to ensure high yield and purity. The use of automated systems and advanced purification techniques helps in achieving consistent quality .

Chemical Reactions Analysis

Types of Reactions

Lithium, [(1,1-dimethylethyl)diphenylsilyl]- undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding silanol derivatives.

Reduction: It can be reduced to form silane derivatives.

Substitution: The lithium atom can be substituted with other metal atoms or groups

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like lithium aluminum hydride, and various halides for substitution reactions. The reactions are typically carried out under controlled temperatures and inert atmospheres to ensure desired outcomes .

Major Products Formed

The major products formed from these reactions include silanol, silane, and various substituted derivatives, depending on the reagents and conditions used .

Scientific Research Applications

Lithium, [(1,1-dimethylethyl)diphenylsilyl]- has a wide range of applications in scientific research:

Chemistry: It is used as a reagent in organic synthesis, particularly in the formation of carbon-silicon bonds.

Biology: The compound is studied for its potential use in biological systems, including drug delivery and imaging.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use in the treatment of certain diseases.

Industry: It is used in the production of advanced materials, including polymers and coatings .

Mechanism of Action

The mechanism by which Lithium, [(1,1-dimethylethyl)diphenylsilyl]- exerts its effects involves interactions with various molecular targets and pathways. It can interact with enzymes and receptors, modulating their activity. The compound’s unique structure allows it to participate in specific chemical reactions, leading to desired outcomes in various applications .

Comparison with Similar Compounds

Similar Compounds

• Lithium, [(1,1-dimethylethyl)diphenylsilyl]ethynyl
• Lithium, [(1,1-dimethylethyl)diphenylsilyl]bis(tetrahydrofuran)
• 5-[[(1,1-Dimethylethyl)diphenylsilyl]oxy]-2-methylpyridine

Uniqueness

Lithium, [(1,1-dimethylethyl)diphenylsilyl]- stands out due to its unique ability to form stable carbon-silicon bonds, making it highly valuable in organic synthesis. Its versatility in undergoing various chemical reactions and its wide range of applications in different fields further highlight its uniqueness .